Cas no 920740-89-2 (2,4-Hexadienoic acid, 1-pyrenylmethyl ester, (2E,4E)-)

• Product Name: 2,4-Hexadienoic acid, 1-pyrenylmethyl ester, (2E,4E)-
• CAS No: 920740-89-2
• MF: C₂₃H₁₈O₂
• MW: 326.387826442719
• CID: 747464
• PubChem ID: 71422707
• Update Time: 2025-04-19

2,4-Hexadienoic acid, 1-pyrenylmethyl ester, (2E,4E)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Hexadienoic acid, 1-pyrenylmethyl ester, (2E,4E)-
• pyren-1-ylmethyl hexa-2,4-dienoate
• 920740-89-2
• (Pyren-1-yl)methyl hexa-2,4-dienoate
• DTXSID60841714

• Inchi： 1S/C23H18O2/c1-2-3-4-8-21(24)25-15-19-12-11-18-10-9-16-6-5-7-17-13-14-20(19)23(18)22(16)17/h2-14H,15H2,1H3
• InChI Key： JIHDEOACKLCCER-UHFFFAOYSA-N
• SMILES： O(C(C=CC=CC)=O)CC1C=CC2=CC=C3C=CC=C4C=CC=1C2=C43

Computed Properties

• Exact Mass: 326.130679813g/mol
• Monoisotopic Mass: 326.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 6.2
• Topological Polar Surface Area: 26.3Ų